1-(2,4-dimethylbenzoyl)indoline

• IUPAC Name: 2,3-dihydroindol-1-yl-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C17H17NO/c1-12-7-8-15(13(2)11-12)17(19)18-10-9-14-5-3-4-6-16(14)18/h3-8,11H,9-10H2,1-2H3
• InChI Key: BGYJEODMENQOFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCC3=CC=CC=C32)C
• Molecular Formula: C17H17NO
• Molecular Weight: 251.32 g/mol

Description

1-(2,4-dimethylbenzoyl)indoline, commonly known as DMBI, is a fluorescent molecule that has gained significant attention in the scientific community due to its unique properties. DMBI is a versatile compound that can be used in a wide range of applications, including biological imaging, chemical sensing, and material science.

Mechanism of Action

The mechanism of action of DMBI is based on its fluorescent properties. When excited with light of a specific wavelength, DMBI emits light at a different wavelength. The intensity and wavelength of the emitted light depend on the environment surrounding the DMBI molecule. This property makes DMBI an excellent probe for detecting changes in the environment, such as changes in pH or temperature.
Biochemical and Physiological Effects:
DMBI has been shown to have minimal biochemical and physiological effects. It is non-toxic and does not interfere with cellular processes. This property makes DMBI an excellent tool for biological imaging and sensing without affecting the biological system under study.

Advantages and Limitations for Lab Experiments

The advantages of using DMBI in lab experiments include its stability, ease of synthesis, and non-toxicity. DMBI is also highly fluorescent, making it an excellent probe for detecting changes in the environment. However, DMBI has some limitations, such as its sensitivity to pH and temperature changes. It is also not suitable for use in vivo due to its limited penetration depth.

Future Directions

There are several future directions for DMBI research. One area of research is the development of new materials based on DMBI. DMBI can be used as a building block for the synthesis of new materials with unique properties, such as stimuli-responsive materials. Another area of research is the development of new fluorescent probes based on DMBI. Researchers can modify the DMBI molecule to create new probes with different fluorescent properties and applications. Finally, there is potential for DMBI to be used in clinical applications, such as cancer imaging and diagnosis.
In conclusion, DMBI is a versatile compound that has gained significant attention in the scientific community due to its unique properties. It can be used in a wide range of applications, including biological imaging, chemical sensing, and material science. The synthesis process is relatively straightforward, and DMBI is a stable compound that can be stored for extended periods without degradation. DMBI has minimal biochemical and physiological effects, making it an excellent tool for lab experiments. There are several future directions for DMBI research, including the development of new materials and fluorescent probes and potential clinical applications.

Synthesis Methods

DMBI can be synthesized through a two-step reaction process. The first step involves the synthesis of 2,4-dimethylbenzoyl chloride, which is then reacted with indoline to produce DMBI. The synthesis process is relatively straightforward and can be completed in a few hours. DMBI is a stable compound and can be stored for extended periods without degradation.

Scientific Research Applications

DMBI has been widely used in scientific research due to its fluorescent properties. It can be used as a fluorescent probe for biological imaging, such as tracking the movement of cells or detecting specific molecules in cells. DMBI can also be used as a chemical sensor to detect the presence of various analytes, such as metal ions or organic compounds. In material science, DMBI has been used as a building block for the synthesis of new materials with unique properties.